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Compound of Interest

Compound Name: Antimicrobial agent-6

Cat. No.: B12395941

Essential Safety and Handling Guide for
Antimicrobial Agent-6

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and
disposal of Antimicrobial Agent-6 (CAS No. 2978694-10-7). Adherence to these guidelines is
essential to ensure a safe laboratory environment and the integrity of your research.

Product Information and Properties

Antimicrobial Agent-6 is a potent compound with activity against both gram-positive and
gram-negative bacteria. It also exhibits anti-inflammatory properties.[1]
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Property Value Reference
CAS Number 2978694-10-7 [1]
Molecular Formula C40H64N16 [1]
Molecular Weight 769.04 g/mol [1]
Appearance Powder [2]
Storage (Powder) -20°C for 3 years [2]
Storage (In solvent) -80°C for 1 year [2]

Quantitative Efficacy Data

Parameter Value Organisms Reference

- - Gram-positive and
Minimum Inhibitory

4-8 pg/mL ram-negative 1
Concentration (MIC) Hg 9 g [1]

bacteria

E. coli, P. aeruginosa,
Geometric Mean MIC 5 pg/mL S. epidermidis, S. [1]
aureus

Minimum Hemolytic

_ >256 pg/mL - [1]
Concentration (MHC)

Therapeutic Index 102.4 - [1]

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment is required when handling Antimicrobial
Agent-6 to minimize exposure and ensure personal safety.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medchemexpress.com/antimicrobial-agent-6.html
https://www.medchemexpress.com/antimicrobial-agent-6.html
https://www.medchemexpress.com/antimicrobial-agent-6.html
https://streamlineinnovations.com/2023/03/20/comparing-triazine-and-liquid-redox/
https://streamlineinnovations.com/2023/03/20/comparing-triazine-and-liquid-redox/
https://streamlineinnovations.com/2023/03/20/comparing-triazine-and-liquid-redox/
https://www.medchemexpress.com/antimicrobial-agent-6.html
https://www.medchemexpress.com/antimicrobial-agent-6.html
https://www.medchemexpress.com/antimicrobial-agent-6.html
https://www.medchemexpress.com/antimicrobial-agent-6.html
https://www.benchchem.com/product/b12395941?utm_src=pdf-body
https://www.benchchem.com/product/b12395941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications

) ) ) Nitrile or other appropriate
Hand Protection Chemical-resistant gloves

material.
] Safety glasses with side
Eye Protection _
shields or goggles
Skin and Body Protection Laboratory coat Fully buttoned.

Use in a well-ventilated area. A
) ) respirator may be required for
Respiratory Protection ) - )
handling large quantities or if

dust is generated.

Operational Plan: Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Avoid inhalation of dust.[3]

Use only in a well-ventilated area, preferably in a chemical fume hood.[3]

Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container.[3]

o Keep in a cool, dry, and well-ventilated place.[3]

» Follow specific storage temperature recommendations: -20°C for the powder form and -80°C
when in solvent.[2]

Disposal Plan
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Antimicrobial Agent-6 is a triazine-based compound. The disposal of triazine-containing
waste must be handled with care to prevent environmental contamination.

Waste Categorization:

e Solid Waste: Unused or expired powder, contaminated consumables (e.g., weigh boats,
pipette tips).

e Liquid Waste: Solutions of Antimicrobial Agent-6, contaminated solvents.
Disposal Procedures:

e Segregation: All waste contaminated with Antimicrobial Agent-6 must be segregated from
general laboratory waste.

o Labeling: Waste containers must be clearly labeled as "Hazardous Chemical Waste:
Antimicrobial Agent-6 (Triazine Compound)".

o Containment:
o Solid Waste: Collect in a designated, sealed, and puncture-resistant container.

o Liquid Waste: Collect in a compatible, sealed, and leak-proof container. Do not mix with
incompatible wastes.

e Institutional Guidelines: Follow all institutional and local regulations for the disposal of
hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)
department for specific procedures.

e Spent Triazine: The reaction of triazine compounds can produce byproducts that require
proper disposal, often at a hazardous materials disposal facility.[2]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination
(Broth Microdilution Method)

This protocol outlines a general procedure for determining the MIC of Antimicrobial Agent-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12395941#personal-protective-equipment-for-
handling-antimicrobial-agent-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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